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Compound of Interest

Compound Name: Edetol

Cat. No.: B1671103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Edetol, chemically known as N,N,N',N'-Tetrakis(2-hydroxypropyl)ethylenediamine (CAS 102-

60-3), is a polyfunctional amine with a unique structure comprising a central ethylenediamine

core and four hydroxypropyl arms.[1][2] This configuration, featuring multiple hydroxyl groups

and tertiary amine functionalities, makes Edetol a valuable and versatile intermediate for the

synthesis of a variety of surfactants. Its high water solubility and potential for chemical

modification allow for the creation of novel surface-active agents with tailored properties.[2]

While Edetol is recognized for its use in the production of surfactants, specific and detailed

public-domain protocols for these syntheses are not readily available.[3][4][5]

These application notes provide proposed synthetic routes and detailed experimental protocols

for the synthesis of non-ionic and cationic surfactants using Edetol as the starting material. The

methodologies are based on established principles of organic chemistry, specifically

esterification and quaternization reactions, which are common in surfactant synthesis.[6][7][8]

The information presented here is intended to serve as a foundational guide for researchers to

develop and explore new classes of Edetol-derived surfactants for various applications,

including in pharmaceuticals, cosmetics, and material science.
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A thorough understanding of Edetol's chemical properties is essential for its application in

surfactant synthesis.

Property Value Reference

CAS Number 102-60-3 [1][2]

Molecular Formula C₁₄H₃₂N₂O₄ [2]

Molecular Weight 292.41 g/mol [4]

Appearance
Colorless to pale yellow

viscous liquid
[2]

Solubility
Miscible with water, ethanol,

methanol, and toluene
[3]

Key Functional Groups

Four secondary hydroxyl (-OH)

groups, Two tertiary amine (-

N<) groups

[2][3]

Proposed Synthetic Pathways for Edetol-Derived
Surfactants
The presence of both hydroxyl and tertiary amine groups in Edetol allows for its conversion

into different classes of surfactants. Here, we propose two primary synthetic routes:

Synthesis of Non-ionic Surfactants via Esterification: The four hydroxyl groups of Edetol can

be esterified with fatty acids or their derivatives to introduce hydrophobic alkyl chains. This

reaction transforms the hydrophilic Edetol into an amphiphilic molecule with a polar

polyhydroxy-amine head and non-polar fatty acid tails.

Synthesis of Cationic Surfactants via Quaternization: The two tertiary amine groups in the

Edetol backbone can be quaternized using alkyl halides. This reaction introduces a positive

charge on the nitrogen atoms and appends hydrophobic alkyl chains, resulting in a cationic

surfactant.

These proposed pathways are illustrated in the workflow diagram below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1671103?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6287715.htm
https://cymitquimica.com/cas/102-60-3/
https://cymitquimica.com/cas/102-60-3/
https://www.sigmaaldrich.com/KZ/en/product/aldrich/122262
https://cymitquimica.com/cas/102-60-3/
https://www.atamanchemicals.com/n-n-n-n--tetrakis-2-hydroxypropyl-ethylenediamine-neurol-te_u31356/
https://cymitquimica.com/cas/102-60-3/
https://www.atamanchemicals.com/n-n-n-n--tetrakis-2-hydroxypropyl-ethylenediamine-neurol-te_u31356/
https://www.benchchem.com/product/b1671103?utm_src=pdf-body
https://www.benchchem.com/product/b1671103?utm_src=pdf-body
https://www.benchchem.com/product/b1671103?utm_src=pdf-body
https://www.benchchem.com/product/b1671103?utm_src=pdf-body
https://www.benchchem.com/product/b1671103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Non-ionic Surfactants Synthesis of Cationic Surfactants

Edetol
(N,N,N',N'-Tetrakis(2-hydroxypropyl)ethylenediamine)

Esterification Reaction
(e.g., Fischer or Steglich)

Fatty Acid / Fatty Acyl Chloride

Edetol-based Non-ionic Surfactant
(Edetol Ester)

Purification
(e.g., Liquid-Liquid Extraction, Chromatography)

Edetol
(N,N,N',N'-Tetrakis(2-hydroxypropyl)ethylenediamine)

Quaternization Reaction
(Menshutkin Reaction)

Alkyl Halide
(e.g., Bromoalkane)

Edetol-based Cationic Surfactant
(Quaternary Ammonium Salt)

Purification
(e.g., Recrystallization, Precipitation)

Starting Material

Synthetic Routes Surfactant Products Characterization & Performance

Edetol Intermediate

Esterification
(with Fatty Acid)

Quaternization
(with Alkyl Halide)

Non-ionic Surfactant

Cationic Surfactant

Structural Analysis
(FTIR, NMR)

Performance Testing
(CMC, Surface Tension)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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